Cas no 2176070-08-7 (2-[(4,6-dimethylpyrimidin-2-yl)oxy]-2,3-dihydro-1H-inden-1-amine)

• Product Name: 2-[(4,6-dimethylpyrimidin-2-yl)oxy]-2,3-dihydro-1H-inden-1-amine
• CAS No: 2176070-08-7
• MF: C₁₅H₁₇N₃O
• MW: 255.314983129501
• CID: 5324778
• Update Time: 2025-08-05

2-[(4,6-dimethylpyrimidin-2-yl)oxy]-2,3-dihydro-1H-inden-1-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-amine, 2-[(4,6-dimethyl-2-pyrimidinyl)oxy]-2,3-dihydro-
• 2-[(4,6-dimethylpyrimidin-2-yl)oxy]-2,3-dihydro-1H-inden-1-amine

• Inchi： 1S/C15H17N3O/c1-9-7-10(2)18-15(17-9)19-13-8-11-5-3-4-6-12(11)14(13)16/h3-7,13-14H,8,16H2,1-2H3
• InChI Key： OTBCMQBOUIHTSF-UHFFFAOYSA-N
• SMILES： C1(N)C2=C(C=CC=C2)CC1OC1=NC(C)=CC(C)=N1

Additional information on 2-[(4,6-dimethylpyrimidin-2-yl)oxy]-2,3-dihydro-1H-inden-1-amine

2-[(4,6-Dimethylpyrimidin-2-yl)oxy]-2,3-dihydro-1H-inden-1-amine: A Comprehensive Overview

The compound with CAS number 2176070-08-7, known as 2-[(4,6-dimethylpyrimidin-2-yl)oxy]-2,3-dihydro-1H-inden-1-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrimidine ring system with an indene moiety, creating a molecule with potential applications in drug discovery and materials science.

The molecular structure of 2-[(4,6-dimethylpyrimidin-2-yl)oxy]-2,3-dihydro-1H-inden-1-amine is characterized by a pyrimidine ring substituted with methyl groups at positions 4 and 6, and an indene ring system that is partially hydrogenated (specifically at positions 2 and 3). The oxygen atom connecting the two rings introduces additional complexity to the molecule's electronic properties. This structure not only provides a platform for further functionalization but also imparts unique physicochemical properties that make it an attractive candidate for various research applications.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, researchers have explored its role as a potential enzyme inhibitor, leveraging its ability to interact with specific biological targets. The indene moiety has been shown to exhibit significant bioactivity in certain contexts, while the pyrimidine ring contributes to the molecule's stability and solubility.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent hydrogenation steps. The synthesis pathway has been optimized to ensure high yields and purity, making it accessible for large-scale production if required.

From a pharmacological perspective, 2-[(4,6-dimethylpyrimidin-2-yloxy)-indanamine] has demonstrated promising activity in preclinical models. Its ability to modulate specific cellular pathways suggests potential applications in the treatment of various diseases, including cancer and neurodegenerative disorders. Ongoing research is focused on understanding its mechanism of action and optimizing its pharmacokinetic properties for clinical use.

In addition to its therapeutic potential, this compound has also been investigated for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its ability to act as a semiconductor material in thin-film transistor applications.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of this compound. Quantum mechanical calculations have revealed that the methyl groups on the pyrimidine ring play a critical role in stabilizing the molecule's conformation and influencing its reactivity.

In conclusion, 2-[ (4 ,6 -dimethylpyrimidin - 2 -yl ) oxy ] - 2 ,3 -dihydro - 1 H -inden - 1 -amine represents a fascinating example of how structural complexity can lead to functional diversity in organic molecules. Its potential applications span multiple disciplines, making it an area of active research interest.